Cas no 899948-82-4 (1-(4-fluorophenyl)-2-(4-nitrobenzenesulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine)

• Product Name: 1-(4-fluorophenyl)-2-(4-nitrobenzenesulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine
• CAS No: 899948-82-4
• MF: C₁₉H₁₆FN₃O₄S
• MW: 401.41144657135
• CID: 5488930
• Update Time: 2025-07-16

1-(4-fluorophenyl)-2-(4-nitrobenzenesulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine, 1-(4-fluorophenyl)-1,2,3,4-tetrahydro-2-[(4-nitrophenyl)sulfonyl]-
• 1-(4-fluorophenyl)-2-(4-nitrobenzenesulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

• Inchi： 1S/C19H16FN3O4S/c20-15-5-3-14(4-6-15)19-18-2-1-11-21(18)12-13-22(19)28(26,27)17-9-7-16(8-10-17)23(24)25/h1-11,19H,12-13H2
• InChI Key： WWEJOOKQEYCFTC-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(S(C1=CC=C([N+]([O-])=O)C=C1)(=O)=O)C2C1=CC=C(F)C=C1

Additional information on 1-(4-fluorophenyl)-2-(4-nitrobenzenesulfonyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

Introduction to 1-(4-fluorophenyl)-2-(4-nitrobenzenesulfonyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine] (CAS No. 899948-82-4)

The compound 1-(4-fluorophenyl)-2-(4-nitrobenzenesulfonyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine], identified by its CAS number 899948-82-4, represents a sophisticated molecule with significant potential in the field of medicinal chemistry. This heterocyclic scaffold combines a pyrrolo[1,2-apyrazine core with functional groups that enhance its utility in drug discovery and development. The presence of a 4-fluorophenyl substituent and a 4-nitrobenzenesulfonyl moiety introduces unique electronic and steric properties, making it a valuable candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such multifunctional compounds in designing next-generation therapeutics. The pyrrolo[1,2-apyrazine ring system is known for its ability to interact with biological targets in multiple ways, including hydrogen bonding and π-stacking interactions. This structural feature is particularly relevant in the development of small-molecule inhibitors targeting protein-protein interactions and enzyme inhibition.

The 4-fluorophenyl group is a well-documented pharmacophore that enhances binding affinity and metabolic stability. Its fluorine atom can participate in favorable interactions with polar residues in protein binding pockets, while also influencing the compound's lipophilicity. In contrast, the 4-nitrobenzenesulfonyl group introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule. This balance of functional groups makes 1-(4-fluorophenyl)-2-(4-nitrobenzenesulfonyl)-1H,2H,3H,4H-pyrrolo[1,2-apyrazine an intriguing candidate for further biochemical investigation.

In the context of current research trends, there is growing interest in developing inhibitors that target post-translational modifications (PTMs) of proteins. The unique structural features of this compound suggest that it may interact with modified residues such as phosphorylated or ubiquitinated proteins. Preliminary computational studies indicate that the pyrrolo[1,2-apyrazine core can effectively engage with hydrophobic pockets in target proteins, while the fluorophenyl and nitrobenzenesulfonyl groups provide additional interaction points.

Experimental validation through X-ray crystallography has confirmed that derivatives of this class exhibit high binding affinity to certain enzyme targets. For instance, modifications to the nitrobenzenesulfonyl group have been shown to enhance binding to kinases and phosphatases involved in cancer signaling pathways. The versatility of this scaffold allows for rapid optimization by introducing further substituents or altering the connectivity of the heterocyclic system.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the complex framework efficiently. The introduction of the fluorophenyl group necessitates careful handling to prevent unwanted side reactions, while the installation of the nitrobenzenesulfonyl moiety demands expertise in sulfonation chemistry.

From a medicinal chemistry perspective, the SAR (Structure-Activity Relationship) studies on this compound have revealed several key insights. Variations around the pyrrolo[1,2-apyrazine core demonstrate that subtle changes can significantly impact potency and selectivity. For example, replacing the nitro group with an amino group or introducing additional halogen atoms has been explored to fine-tune pharmacokinetic properties. These findings align with broader trends in drug discovery where rational design based on structural insights is crucial for developing effective therapeutics.

The potential therapeutic applications of this compound are vast. Given its interaction profile with biological targets involved in inflammation and metabolic diseases, 1-(4-fluorophenyl)-2-(4-nitrobenzenesulfonyl)-1H, 2H, 3H, 4H-pyrrolo[1, 2-apyrazine may serve as a lead compound for developing novel treatments. Preclinical studies are underway to evaluate its efficacy and safety profiles in relevant disease models. The combination of computational modeling and experimental validation provides a robust framework for optimizing its therapeutic potential.

In conclusion, 1-(4-fluorophenyl)-2-(4-nitrobenzenesulfonyl)-1H, 2H, 3H, 4H-pyrrolo[1, 2-apyrazine (CAS No. 899948-82-4) represents a promising candidate for further medicinal chemistry exploration. Its unique structural features offer multiple advantages for drug design, including enhanced binding affinity and modularity for structural optimization. As research continues to uncover new biological targets and mechanisms, this compound is poised to play a significant role in advancing therapeutic strategies across various disease areas.